![molecular formula C12H14N2O2 B014097 (R)-(-)-Mephenytoin CAS No. 71140-51-7](/img/structure/B14097.png)
(R)-(-)-Mephenytoin
Overview
Description
(R)-(-)-Mephenytoin (also known as 5-ethyl-5-phenylhydantoin or 5-ethyl-5-phenylhydantoin sodium) is a synthetic anticonvulsant drug used to treat seizure disorders such as epilepsy. It is a stereoisomer of phenytoin, a commonly prescribed anticonvulsant medication. The compound has been studied extensively in the laboratory setting, and its biochemical and physiological effects have been well documented.
Scientific Research Applications
Metabolic Phenotyping : Racemic mephenytoin serves as a probe drug to determine metabolic phenotypes related to the CYP2C19 enzyme. This enzyme's polymorphism is responsible for the poor metabolism phenotype in some individuals (Hi & Edeki, 1996).
Drug Interaction Detection : The urinary R/S ratio of mephenytoin can be used to detect drug interactions involving the cytochrome P450 isozyme responsible for its polymorphic 4hydroxylation (Jacqz et al., 1986).
Phenotype Determination in Populations : Coadministration of debrisoquin and mephenytoin allows for the accurate determination of phenotypes in a population, indicating its utility in large-scale genetic studies (Sanz et al., 1989).
Study of Omeprazole Hydroxylation : Research shows that omeprazole hydroxylation correlates with the S/R ratio of mephenytoin in extensive metabolizers, supporting the role of CYP2C19 metabolic polymorphism (Balian et al., 1995).
Safety in Phenotyping : Mephenytoin is considered safe for CYP2C19 phenotyping, with no major side-effects observed, making it a valuable tool in clinical pharmacology (Tamminga et al., 2001).
Genetic Characterization : The mephenytoin polymorphism has been studied for its functional characterization and understanding of its genetic basis at biochemical and molecular levels (Wilkinson et al., 1989).
Species Differences in Metabolism : Studies have shown significant differences in the metabolism of mephenytoin between species, especially between rats and humans, due to differences in cytochrome P450 enzymes (Yasumori et al., 1993).
Mechanism of Action
Target of Action
It’s known that mephenytoin is a prodrug that is metabolized in the liver into an active metabolite, nirvanol . This metabolite is known to act on the central nervous system, specifically targeting GABA receptors .
Mode of Action
®-Mephenytoin, like other antiepileptic drugs, is believed to stabilize the threshold for neuronal firing, preventing the spread of seizure activity from an active focus to other areas of the brain . It does this by enhancing the inhibitory actions of GABA, a neurotransmitter that reduces neuronal excitability .
Biochemical Pathways
It’s known that mephenytoin is metabolized in the liver by cytochrome p450 enzymes, particularly cyp2c19 . The metabolite nirvanol then exerts its antiepileptic effects, likely involving the enhancement of GABAergic neurotransmission .
Pharmacokinetics
It’s known that mephenytoin is well absorbed after oral administration, extensively metabolized in the liver, and excreted in the urine . The bioavailability and pharmacokinetic profile of ®-Mephenytoin can be influenced by genetic polymorphisms in CYP2C19, which can lead to significant interindividual variability .
Result of Action
The molecular and cellular effects of ®-Mephenytoin involve the enhancement of GABAergic neurotransmission, leading to increased inhibitory effects in the central nervous system . This results in the stabilization of neuronal firing thresholds and the prevention of seizure spread .
Action Environment
The action, efficacy, and stability of ®-Mephenytoin can be influenced by various environmental factors. These include the individual’s genetic makeup (particularly polymorphisms in CYP2C19), liver function, and concurrent use of other medications that can interact with mephenytoin’s metabolism . Additionally, factors such as age, sex, and overall health status can also influence the drug’s action and efficacy .
properties
IUPAC Name |
(5R)-5-ethyl-3-methyl-5-phenylimidazolidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/t12-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMHKMTDVRCWUDX-GFCCVEGCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@]1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
71140-51-7 | |
Record name | Mephenytoin, (-)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0071140517 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (R)-(-)-Mephenytoin | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | MEPHENYTOIN, (-)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AB8E1O1L3L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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